Cas no 1250712-74-3 (3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide)

• Product Name: 3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide
• CAS No: 1250712-74-3
• MF: C₅H₁₀F₃NO₃S
• MW: 221.198010921478
• CID: 6016656
• PubChem ID: 61491401
• Update Time: 2025-05-21

3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide
• 1-Propanesulfonamide, 3-(2,2,2-trifluoroethoxy)-
• 1250712-74-3
• CS-0351767
• EN300-1120760
• AKOS010752523

• Inchi： 1S/C5H10F3NO3S/c6-5(7,8)4-12-2-1-3-13(9,10)11/h1-4H2,(H2,9,10,11)
• InChI Key： VVYDXKAGWJTIRX-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CCOCC(F)(F)F

Computed Properties

• Exact Mass: 221.03334884g/mol
• Monoisotopic Mass: 221.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 293.0±50.0 °C(Predicted)
• pka: 10.58±0.60(Predicted)

Additional information on 3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide

Comprehensive Overview of 3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide (CAS No. 1250712-74-3)

3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide (CAS No. 1250712-74-3) is a specialized sulfonamide derivative with a unique trifluoroethoxy side chain, making it a compound of significant interest in pharmaceutical and agrochemical research. Its molecular structure combines a sulfonamide functional group with a trifluoroethyl ether moiety, which enhances its metabolic stability and bioavailability. This compound is often explored for its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing demand for fluorinated compounds in medicinal chemistry has placed 3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide under the spotlight. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy in targeting specific biological pathways. Its trifluoroethoxy group is known to improve lipophilicity, a critical factor in drug design, which aligns with current trends in small-molecule therapeutics. This makes it a valuable candidate for addressing challenges in drug delivery systems and bioavailability enhancement.

In addition to its pharmaceutical potential, 3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide has garnered attention in material science. Its sulfonamide backbone and fluorinated side chain contribute to its thermal and chemical stability, making it suitable for advanced polymer applications. Industries are exploring its use in high-performance coatings and specialty chemicals, where durability and resistance to degradation are paramount.

From an environmental perspective, the compound’s fluorinated components raise questions about its ecological impact. Recent studies emphasize the need for sustainable synthesis methods to minimize waste and energy consumption during production. This aligns with the broader shift toward green chemistry, a topic frequently searched by professionals in the field. Innovations in catalytic processes and solvent-free reactions are being investigated to address these concerns.

The analytical characterization of 3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets stringent quality standards, a critical requirement for regulatory approval in pharmaceutical applications. Researchers also rely on computational modeling to predict its behavior in biological systems, a practice increasingly integrated into modern drug development pipelines.

As the scientific community continues to explore 3-(2,2,2-trifluoroethoxy)propane-1-sulfonamide, its versatility across multiple disciplines underscores its importance. Whether in medicinal chemistry, material science, or environmental sustainability, this compound represents a convergence of innovation and practicality. Future research will likely focus on expanding its applications while addressing challenges related to synthesis scalability and environmental safety.